Cas no 442905-30-8 ((S)-4,4'-Bis(di-3,5-xylylphosphinoyl)-2,2',6,6'-tetramethoxy-3,3'-bipyridine)

• Product Name: (S)-4,4'-Bis(di-3,5-xylylphosphinoyl)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• CAS No: 442905-30-8
• MF: C₄₆H₅₀N₂O₆P₂
• MW: 788.846534252167
• CID: 2952388
• PubChem ID: 12034627
• Update Time: 2025-06-06

(S)-4,4'-Bis(di-3,5-xylylphosphinoyl)-2,2',6,6'-tetramethoxy-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• (R)-4,4'-Bis(di-3,5-xylylphosphinoyl)-2,2',6,6'-tetraMethoxy-3,3'-bipyridine
• (S)-4,4'-Bis(di-3,5-xylylphosphinoyl)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• (R)-(2,2',6,6'-Tetramethoxy-[3,3'-bipyridine]-4,4'-diyl)bis(bis(3,5-dimethylphenyl)phosphine oxide)
• 4-Bis(3,5-dimethylphenyl)phosphoryl-3-[4-bis(3,5-dimethylphenyl)phosphoryl-2,6-dimethoxypyridin-3-yl]-2,6-dimethoxypyridine
• (2,2',6,6'-Tetramethoxy-[3,3'-bipyridine]-4,4'-diyl)bis(bis(3,5-dimethylphenyl)phosphine oxide)
• (R)-4,4'-Bis(di-3,5-xylylphosphinoyl)-2,
• 442905-31-9
• (S)-4,4-Bis(di-3,5-xylylphosphinoyl)-2,2,6,6-tetramethoxy-3,3-bipyridine
• (S)-(2,2',6,6'-Tetramethoxy-[3,3'-bipyridine]-4,4'-diyl)bis(bis(3,5-dimethylphenyl)phosphine oxide)
• 442905-30-8
• CS-0202928
• 442686-33-1

• Inchi： 1S/C46H50N2O6P2/c1-27-13-28(2)18-35(17-27)55(49,36-19-29(3)14-30(4)20-36)39-25-41(51-9)47-45(53-11)43(39)44-40(26-42(52-10)48-46(44)54-12)56(50,37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h13-26H,1-12H3
• InChI Key： URTBAJVAXRSNTQ-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)(C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)=O)OC)OC)OC)OC)=O

Computed Properties

• Exact Mass: 788.31441131g/mol
• Monoisotopic Mass: 788.31441131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 96.8

Experimental Properties

• Melting Point: 183-185℃